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This guide provides a comprehensive comparison of validated analytical methods for the
guantification of infigratinib, a potent and selective inhibitor of the fibroblast growth factor
receptor (FGFR) family of tyrosine kinases.[1][2][3] Infigratinib is approved for the treatment of
patients with previously treated, unresectable locally advanced or metastatic
cholangiocarcinoma with an FGFR2 fusion or other rearrangement.[2][3] Accurate and precise
quantification of infigratinib in biological matrices is crucial for pharmacokinetic studies,
therapeutic drug monitoring, and ensuring patient safety and efficacy. This document
summarizes the performance of various liquid chromatography-tandem mass spectrometry
(LC-MS/MS) methods and provides detailed experimental protocols to aid researchers in
selecting and implementing the most suitable assay for their needs.

Comparative Performance of Infigratinib Quantification
Assays

The following tables summarize the validation parameters of several published LC-MS/MS
methods for the quantification of infigratinib in different biological matrices. These methods
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demonstrate high sensitivity, accuracy, and precision, making them suitable for regulated

bioanalysis.

Table 1:
Linearity and
Sensitivity of
Infigratinib LC-
MS/MS Assays

) Linear Range
Matrix

LLOQ (ng/mL)

Correlation

Internal Standard

(ng/mL) Coefficient (r2)
Human K2EDTA - o
1-1,640 Not Specified 0.9997 Dasatinib
Plasma
Human K2EDTA -
72.45 - 2173.50 72.45 0.999 Not Specified
Plasma
Human Liver o
) 5-500 4.71 >0.9998 Duvelisib
Microsomes
Rat Plasma 2 -600 2 >0.99 Derazantinib
Biological - o
) 1.0-1200 Not Specified 0.9994 Imatinib
Matrices
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Table 2:
Accuracy and
Precision of
Infigratinib LC-
MS/MS Assays

Matrix

QC Levels
(ng/mL)

Intra-day
Precision (%CV)

Inter-day
Precision (%CV)

Accuracy (%)

Human K2EDTA

LQC, MQC, HQC Not Specified Not Specified 96.34 - 100.76
Plasma
LLOQ (72.45),
Human K2EDTA  LQC (150), MQC N N
0.95-3.33 Not Specified Not Specified
Plasma (1449), HQC
(2173.5)
Human Liver B Within = 15% of
) Not Specified <73 <73 ]
Microsomes nominal
LLOQ (2), LQC
Rat Plasma (4), MQC (80), <11.8 <11.8 22-11.4
HQC (480)
Biological LQC (3), MQC
.g QC (3). MQ 1.88-5.93 1.88-5.93 Not Specified
Matrices (600), HQC (900)
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Table 3: Recovery
and Matrix Effect of
Infigratinib LC-
MS/MS Assays

Matrix

QC Levels (ng/mL)

Mean Recovery (%)

Reference

Human K2EDTA

LQC, MQC, HQC 97.23 [4]
Plasma
LQC (3), MQC (600),
Biological Matrices QC (3). MQC (800) 93.27-97.24 [5]
HQC (900)
LQC (4), MQC (80),
Rat Plasma QC (4). MQC (80) 85.1-93.8 [6]

HQC (480)

Experimental Protocols

This section provides a detailed overview of the methodologies employed in the validated LC-

MS/MS assays for infigratinib quantification.

LC-MS/MS Method for Infigratinib in Human K2EDTA

Plasma[4]

o Sample Preparation: Liquid-liquid extraction.

o Chromatographic Separation:

o Column: Orosil, 3 um, C18, 150 x 4.6 mm.

o Mobile Phase: Not specified.

o Flow Rate: 0.8 mL/min.

e Mass Spectrometry:

o Detection: Tandem mass spectrometry.

o lonization Mode: Not specified.
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o Monitored Transitions: Not specified.

LC-MS/MS Method for Infigratinib in Human K2EDTA
Plasma|[5]

o Sample Preparation: Liquid-liquid extraction.

o Chromatographic Separation:

o

Column: Phenomenex SB-C18 (250 x 4.6 mm, 5 um).[7]

o

Mobile Phase: Acetonitrile and 0.1% v/v formic acid in water (80:20).[7]

[¢]

Flow Rate: 0.9 mL/min.[7]

[e]

Run Time: 6.5 minutes.[7]

e Mass Spectrometry:
o Instrument: Quattros X.E premier combined with LC2695 separation module.[7]
o Software: Mass Lynx V. 4.1.[7]

o Retention Times: Infigratinib (5.12 min), Internal Standard (3.31 min).[7]

UPLC-MS/MS Method for Infigratinib in Rat Plasma[7][8]

o Sample Preparation: Protein precipitation with acetonitrile.[8]

o Chromatographic Separation:
o Column: Waters Acquity UPLC BEH C18 column (2.1 mm x 50 mm, 1.7 um).[8]
o Mobile Phase: Gradient elution of 0.1% formic acid aqueous solution and acetonitrile.[8]
o Flow Rate: 0.30 mL/min.[8]

e Mass Spectrometry:
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o Detection: Multiple reaction monitoring (MRM) mode.[6]

o lon Transitions: Infigratinib (m/z 559.88 — 313.10), Derazantinib (IS) (m/z 468.96 —
382.00).[6]

Visualizations

FGFR Signaling Pathway and Infigratinib's Mechanism
of Action

Infigratinib is a kinase inhibitor that targets all four FGFR subtypes (FGFR1, FGFR2, FGFR3,
and FGFR4).[1] It binds to the ATP-binding cleft of the receptor, which prevents
autophosphorylation and blocks downstream signaling cascades that would otherwise activate
the Ras-mitogen-activated protein kinase (MAPK) pathway, thereby inhibiting cell proliferation.

[1][2]
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Caption: FGFR signaling pathway and the inhibitory action of infigratinib.

General Workflow for Bioanalytical Method Validation

The validation of a bioanalytical method is a critical process to ensure the reliability of
quantitative data. It involves a series of experiments to assess the method's performance
characteristics.
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Caption: A generalized workflow for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Inter-laboratory Validation of Infigratinib Quantification
Assays: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12377363/docs#inter-laboratory-validation-of-
infigratinib-quantification-assays-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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